Cas no 2679942-01-7 (rac-methyl (1R,3S)-3-{(benzyloxy)carbonyl(4-chloro-1,3-thiazol-2-yl)amino}cyclopentane-1-carboxylate)

• Product Name: rac-methyl (1R,3S)-3-{(benzyloxy)carbonyl(4-chloro-1,3-thiazol-2-yl)amino}cyclopentane-1-carboxylate
• CAS No: 2679942-01-7
• MF: C₁₈H₁₉ClN₂O₄S
• MW: 394.872462511063
• CID: 5618931
• PubChem ID: 165921958
• Update Time: 2025-07-17

rac-methyl (1R,3S)-3-{(benzyloxy)carbonyl(4-chloro-1,3-thiazol-2-yl)amino}cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-methyl (1R,3S)-3-{[(benzyloxy)carbonyl](4-chloro-1,3-thiazol-2-yl)amino}cyclopentane-1-carboxylate
• EN300-28302939
• 2679942-01-7
• rac-methyl (1R,3S)-3-{(benzyloxy)carbonyl(4-chloro-1,3-thiazol-2-yl)amino}cyclopentane-1-carboxylate

• Inchi： 1S/C18H19ClN2O4S/c1-24-16(22)13-7-8-14(9-13)21(17-20-15(19)11-26-17)18(23)25-10-12-5-3-2-4-6-12/h2-6,11,13-14H,7-10H2,1H3/t13-,14+/m1/s1
• InChI Key： WIOLQNVEXKWRCK-KGLIPLIRSA-N
• SMILES： ClC1=CSC(=N1)N(C(=O)OCC1C=CC=CC=1)[C@H]1CC[C@@H](C(=O)OC)C1

Computed Properties

• Exact Mass: 394.0754060g/mol
• Monoisotopic Mass: 394.0754060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 97Ų

Additional information on rac-methyl (1R,3S)-3-{(benzyloxy)carbonyl(4-chloro-1,3-thiazol-2-yl)amino}cyclopentane-1-carboxylate

Comprehensive Overview of rac-methyl (1R,3S)-3-{(benzyloxy)carbonyl(4-chloro-1,3-thiazol-2-yl)amino}cyclopentane-1-carboxylate (CAS No. 2679942-01-7)

The compound rac-methyl (1R,3S)-3-{(benzyloxy)carbonyl(4-chloro-1,3-thiazol-2-yl)amino}cyclopentane-1-carboxylate, with the CAS No. 2679942-01-7, is a highly specialized chiral intermediate widely utilized in pharmaceutical research and organic synthesis. Its unique structural features, including the 4-chloro-1,3-thiazole moiety and cyclopentane carboxylate backbone, make it a valuable building block for drug discovery, particularly in the development of protease inhibitors and antiviral agents. Researchers and chemists frequently search for this compound due to its relevance in peptide mimetics and small-molecule therapeutics, aligning with the growing demand for precision medicine.

In recent years, the interest in chiral synthesis and stereoselective reactions has surged, driven by advancements in asymmetric catalysis and green chemistry. The rac-methyl (1R,3S) configuration of this compound offers a versatile platform for exploring enantiomeric purity and structure-activity relationships (SAR). Its benzyloxycarbonyl (Cbz) protecting group further enhances its utility in multi-step synthetic routes, a topic frequently queried in academic and industrial forums.

From an SEO perspective, users often search for "CAS 2679942-01-7 applications" or "synthesis of 4-chloro-thiazole derivatives," reflecting the compound's niche yet critical role in medicinal chemistry. The integration of thiazole rings into bioactive molecules is a hot topic, as these heterocycles are known for their antimicrobial and anti-inflammatory properties. This aligns with broader trends in drug repurposing and fragment-based drug design, which dominate current pharmaceutical discourse.

The compound's cyclopentane-1-carboxylate scaffold is another focal point, as rigid cyclic structures are increasingly favored in kinase inhibitor development. Queries like "chiral cyclopentane intermediates" or "Cbz-protected amino thiazoles" highlight its relevance in high-throughput screening libraries. Moreover, its methyl ester functionality ensures compatibility with diverse cross-coupling reactions, a feature highly valued in late-stage functionalization strategies.

In summary, rac-methyl (1R,3S)-3-{(benzyloxy)carbonyl(4-chloro-1,3-thiazol-2-yl)amino}cyclopentane-1-carboxylate (CAS 2679942-01-7) exemplifies the intersection of chirality, heterocyclic chemistry, and drug design. Its multifaceted applications and alignment with trending research areas ensure its continued prominence in scientific literature and patent filings. For researchers exploring bioisosteres or prodrug optimization, this compound remains a cornerstone in innovative therapeutic development.